Cas no 935841-15-9 (1-(4-Bromo-2-chlorobenzyl)pyrrolidine)
1-(4-Bromo-2-chlorobenzyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromo-2-chlorobenzyl)pyrrolidine
- Pyrrolidine, 1-[(4-bromo-2-chlorophenyl)methyl]-
- BNIJHZLSHWWWCJ-UHFFFAOYSA-N
- AM87454
- 1-(4-bromo-2chlorobenzyl) pyrrolidine
- 1-(4-bromo-2-chlorobenzyl) pyrrolidine
- 1-(4-Bromo-2-chlorobenzyl)pyrrolidine
-
- Inchi: 1S/C11H13BrClN/c12-10-4-3-9(11(13)7-10)8-14-5-1-2-6-14/h3-4,7H,1-2,5-6,8H2
- InChI Key: BNIJHZLSHWWWCJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)Cl)CN1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 182
- Topological Polar Surface Area: 3.2
1-(4-Bromo-2-chlorobenzyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B124580-250mg |
1-(4-Bromo-2-chlorobenzyl)pyrrolidine |
935841-15-9 | 250mg |
$ 170.00 | 2022-06-07 | ||
| TRC | B124580-500mg |
1-(4-Bromo-2-chlorobenzyl)pyrrolidine |
935841-15-9 | 500mg |
$ 280.00 | 2022-06-07 |
1-(4-Bromo-2-chlorobenzyl)pyrrolidine Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 1-(4-Bromo-2-chlorobenzyl)pyrrolidine
Introduction to 1-(4-Bromo-2-chlorobenzyl)pyrrolidine (CAS No. 935841-15-9) and Its Emerging Applications in Chemical Biology
1-(4-Bromo-2-chlorobenzyl)pyrrolidine, identified by the chemical abstracts service number 935841-15-9, is a versatile intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyrrolidine core substituted with a 4-bromo-2-chlorobenzyl group, exhibits unique structural and functional properties that make it a valuable building block for the synthesis of biologically active molecules. The presence of both bromine and chlorine atoms in the aromatic ring enhances its reactivity, enabling diverse chemical modifications that are pivotal for drug discovery and development.
The 4-bromo-2-chlorobenzyl moiety is particularly noteworthy due to its ability to participate in various coupling reactions, such as Suzuki-Miyaura cross-coupling, which is widely used in the construction of complex organic molecules. This reactivity has made 1-(4-Bromo-2-chlorobenzyl)pyrrolidine a popular choice for medicinal chemists seeking to develop novel therapeutic agents. The pyrrolidine ring itself is a common pharmacophore in many drugs, contributing to their binding affinity and pharmacological activity. Therefore, this compound serves as an excellent scaffold for designing molecules with potential therapeutic benefits.
Recent advancements in synthetic chemistry have further expanded the utility of 1-(4-Bromo-2-chlorobenzyl)pyrrolidine. Researchers have leveraged its structural features to develop new methodologies for constructing heterocyclic compounds, which are integral to many modern pharmaceuticals. For instance, studies have demonstrated its role in the synthesis of pyrrolidine-based derivatives that exhibit promising biological activities, including antimicrobial and anti-inflammatory properties. These findings underscore the compound's significance as a precursor in the development of next-generation therapeutics.
In the realm of drug discovery, the incorporation of 1-(4-Bromo-2-chlorobenzyl)pyrrolidine into lead compounds has shown encouraging results in preclinical studies. Its structural motif has been integrated into molecules designed to target specific biological pathways, such as those involved in cancer and neurodegenerative diseases. The ability to modify both the aromatic ring and the pyrrolidine moiety allows for fine-tuning of physicochemical properties, optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability. This flexibility has positioned 1-(4-Bromo-2-chlorobenzyl)pyrrolidine as a cornerstone in the synthesis of novel drug candidates.
The growing interest in 1-(4-Bromo-2-chlorobenzyl)pyrrolidine is also reflected in its increasing demand across academic and industrial research settings. Pharmaceutical companies and biotechnology firms are actively exploring its potential for developing innovative treatments. Collaborative efforts between synthetic chemists and biologists have led to the discovery of new derivatives with enhanced biological activity, further validating its importance in medicinal chemistry. As research continues to uncover novel applications, the role of this compound is expected to expand even further.
From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding interactions between 1-(4-Bromo-2-chlorobenzyl)pyrrolidine derivatives and biological targets. These studies have provided insights into how structural modifications can influence binding affinity and selectivity, guiding the design of more effective drug candidates. The integration of machine learning algorithms has further accelerated this process by predicting optimal molecular structures based on known biological activities. Such computational approaches highlight the interdisciplinary nature of modern drug discovery and reinforce the significance of compounds like 1-(4-Bromo-2-chlorobenzyl)pyrrolidine.
The environmental impact of using 1-(4-Bromo-2-chlorobenzyl)pyrrolidine in synthetic processes is also a critical consideration. Efforts have been made to develop greener methodologies that minimize waste and reduce energy consumption during synthesis. Catalytic processes and solvent-free reactions are among the strategies being explored to enhance sustainability without compromising yield or purity. These initiatives align with global trends toward environmentally responsible chemical manufacturing, ensuring that the use of this compound remains sustainable over time.
In conclusion, 1-(4-Bromo-2-chlorobenzyl)pyrrolidine (CAS No. 935841-15-9) represents a valuable asset in the chemical biology toolbox. Its unique structural features, coupled with its reactivity and versatility, make it an indispensable intermediate for pharmaceutical research. As advancements continue to emerge across synthetic chemistry, drug discovery, and computational biology, the applications of this compound are poised to grow even broader. The ongoing exploration of its potential will undoubtedly contribute to the development of innovative therapies that address some of today's most pressing medical challenges.
935841-15-9 (1-(4-Bromo-2-chlorobenzyl)pyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)